Cas no 99310-62-0 (3-Pyridineacetonitrile,5-hydroxy-(6CI))

• Product Name: 3-Pyridineacetonitrile,5-hydroxy-(6CI)
• CAS No: 99310-62-0
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 1002836
• Update Time: 2025-07-13

3-Pyridineacetonitrile,5-hydroxy-(6CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetonitrile,5-hydroxy-(6CI)
• (5-hydroxy-[3]pyridyl)-acetonitrile
• (5-Hydroxy-[3]pyridyl)-acetonitril
• 2-(5-Hydroxypyridin-3-yl)acetonitrile

• Inchi： 1S/C7H6N2O/c8-2-1-6-3-7(10)5-9-4-6/h3-5,10H,1H2
• InChI Key： UHKSKNCMYAXHQC-UHFFFAOYSA-N
• SMILES： C(#N)CC1=CC(O)=CN=C1

Computed Properties

• Exact Mass: 134.04800

Experimental Properties

• PSA: 56.91000
• LogP: 0.85328

Additional information on 3-Pyridineacetonitrile,5-hydroxy-(6CI)

3-Pyridineacetonitrile,5-hydroxy-(6CI): A Comprehensive Overview

3-Pyridineacetonitrile,5-hydroxy-(6CI), also known by its CAS Registry Number 99310-62-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery and material science. The molecule features a pyridine ring with a hydroxyl group at the 5-position and a cyano group attached to the 3-position via an acetyl linkage. This unique structure endows the compound with intriguing chemical properties and potential biological activities.

The synthesis of 3-Pyridineacetonitrile,5-hydroxy-(6CI) involves a series of well-established organic reactions, including nucleophilic substitution and oxidation processes. Researchers have explored various methods to optimize the yield and purity of this compound, leveraging modern catalytic techniques and green chemistry principles. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are invaluable for studying its stereochemical effects in biological systems.

One of the most promising applications of 3-Pyridineacetonitrile,5-hydroxy-(6CI) lies in its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits moderate to high potency against several therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). Its ability to modulate these targets makes it a candidate for treating conditions such as cancer, inflammation, and neurological disorders. Furthermore, ongoing research is exploring its role as a scaffold for designing more potent and selective drug molecules.

In addition to its pharmacological applications, 3-Pyridineacetonitrile,5-hydroxy-(6CI) has shown promise in materials science. Its rigid aromatic structure and functional groups make it a suitable candidate for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent studies have highlighted its ability to form stable MOFs with exceptional surface areas and pore sizes, making it a valuable building block for next-generation materials.

The physical properties of 3-Pyridineacetonitrile,5-hydroxy-(6CI) are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum reveals strong absorption bands due to the conjugated π-system of the pyridine ring, which is further influenced by the electron-withdrawing cyano group. These spectral properties make it amenable for use in analytical techniques such as UV-Vis spectroscopy and fluorescence-based assays.

From an environmental perspective, 3-Pyridineacetonitrile,5-hydroxy-(6CI) has been subjected to toxicity studies to assess its potential impact on aquatic ecosystems. Initial findings suggest that it exhibits low acute toxicity to standard test organisms such as *Daphnia magna* and *Danio rerio*. However, long-term ecological studies are still needed to fully understand its persistence and bioaccumulation potential in natural environments.

Looking ahead, the future of 3-Pyridineacetonitrile,5-hydroxy-(6CI) lies in its continued exploration across multiple disciplines. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new avenues for its application. As research progresses, this compound will undoubtedly contribute to the development of innovative solutions in medicine and technology.